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Introduction
2-Phenyl-2-pyrrolidin-1-ylacetamide, commonly known as Noopept (GVS-111), is a synthetic

dipeptide derivative with potent nootropic and neuroprotective properties.[1][2][3] Developed in

Russia in the mid-1990s, it is structurally related to the racetam family of drugs but is reported

to be up to 1000 times more potent than Piracetam.[4] Its unique pharmacological profile

makes it a valuable tool for investigating mechanisms of cognition, memory, neuroprotection,

and potential therapeutic strategies for neurodegenerative disorders.

Noopept's primary metabolite, cycloprolylglycine (cPG), is thought to be responsible for its

longer-term effects, as Noopept itself has a very short half-life.[5] This compound has

demonstrated efficacy in various preclinical models of cognitive deficit, including those related

to vascular damage, trauma, and Alzheimer's disease.[1][4][6]

Mechanism of Action
Noopept exerts its effects through a multi-faceted mechanism, primarily centered on the

enhancement of neurotrophic signaling and modulation of neurotransmitter systems.
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Neurotrophin Upregulation: A key mechanism is the stimulation of Nerve Growth Factor

(NGF) and Brain-Derived Neurotrophic Factor (BDNF) expression in the hippocampus and

cerebral cortex.[4][7][8] Both acute and chronic administration have been shown to increase

NGF and BDNF mRNA and protein levels.[5][7][8][9] This upregulation is critical for

neuroplasticity, long-term potentiation (LTP), neuronal survival, and differentiation.[3][4]

Neurotransmitter System Modulation: Noopept modulates the activity of AMPA and NMDA

glutamate receptors, which are fundamental to learning and memory processes.[4] It helps

normalize glutamate transmission, thereby protecting neurons from excitotoxicity.[4][5]

Additionally, it appears to enhance cholinergic signaling, which is often impaired in cognitive

disorders.[5]

Neuroprotective Effects: The compound exhibits significant neuroprotective properties by

inhibiting oxidative stress, reducing intracellular calcium overload, and suppressing

mitochondrial apoptotic pathways.[1][10] Studies have shown it can protect neurons from

amyloid-beta (Aβ) induced toxicity, reduce tau hyperphosphorylation, and attenuate damage

in models of cerebral ischemia.[1][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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